Cas no 1361752-39-7 (4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361752-39-7
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 5000015
• Update Time: 2025-11-01

4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8Cl3F3/c15-7-9-5-4-8(6-10(9)14(18,19)20)13-11(16)2-1-3-12(13)17/h1-6H,7H2
• InChI Key： RMAVYFALNQZXIP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2C(=CC=CC=2Cl)Cl)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl

Recent Advances in the Application of 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361752-39-7) in Chemical Biology and Pharmaceutical Research

4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361752-39-7) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and chloromethyl functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

One of the most notable applications of 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to design potent and selective kinase inhibitors, leveraging its halogenated aromatic rings to enhance binding affinity and metabolic stability. Recent publications highlight its use in the development of inhibitors for kinases such as JAK2 and BTK, which are pivotal in oncology and immunology research.

In addition to its applications in kinase inhibitor development, 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl has been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery due to their large and often flat interaction surfaces. However, the rigid and hydrophobic nature of this biphenyl derivative makes it an attractive candidate for disrupting such interactions. Recent studies have demonstrated its efficacy in inhibiting the interaction between p53 and MDM2, a well-known PPI target in cancer therapy. These findings underscore the compound's utility in addressing previously undruggable targets.

The synthetic versatility of 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl has also been explored in the context of medicinal chemistry. Researchers have developed novel synthetic routes to functionalize this compound, enabling the introduction of diverse pharmacophores. For instance, recent work has focused on palladium-catalyzed cross-coupling reactions to append heterocyclic moieties, thereby expanding the chemical space for drug discovery. These advancements have facilitated the rapid generation of compound libraries for high-throughput screening, accelerating the identification of lead candidates.

Despite its promising applications, challenges remain in the optimization of 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl-derived compounds. Issues such as solubility, bioavailability, and off-target effects necessitate further structural modifications. Recent efforts have employed computational modeling and structure-activity relationship (SAR) studies to address these limitations. For example, molecular dynamics simulations have been used to predict the binding modes of derivatives, guiding the design of compounds with improved pharmacokinetic properties.

In conclusion, 4'-Chloromethyl-2,6-dichloro-3'-trifluoromethyl-biphenyl (CAS: 1361752-39-7) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, PPI modulation, and medicinal chemistry highlight its broad utility. Ongoing research aims to overcome existing challenges and further exploit its potential in drug discovery. As the field advances, this compound is expected to play an increasingly important role in the development of novel therapeutics.